3-Chloro-2-(chloromethyl)-2-methylpropanoyl chloride

• CAS No.: 4301-04-6
• Molecular Formula: C5H7Cl3O
• Molecular Weight: 189.46 g/mol
• IUPAC Name: 3-chloro-2-(chloromethyl)-2-methylpropanoyl chloride
• InChI: InChI=1S/C5H7Cl3O/c1-5(2-6,3-7)4(8)9/h2-3H2,1H3
• InChI Key: GTJUHRDCMURWFN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCl)(CCl)C(=O)Cl

Description

3-Chloro-2-(chloromethyl)-2-methylpropanoyl chloride is a useful research compound. Its molecular formula is C5H7Cl3O and its molecular weight is 189.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DMF (1 drop) was added to a solution of 2,2-bis(chloromethyl)propanoic acid (1.4 g) in DCM (1.5 ml), the solution was cooled to 0° C. and oxalyl chloride (0.75 ml) added. After gas evolution had stopped the mixture was concentrated in vacuo to give the sub-title compound as a yellow oil (1.51 g) which was used directly in the next step.